Cas no 955781-14-3 (N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide
• CAS No: 955781-14-3
• MF: C₂₂H₁₇F₃N₄O₃
• MW: 442.390595197678
• CID: 5924750
• PubChem ID: 16824884
• Update Time: 2025-07-15

N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-(trifluoromethyl)benzamide
• N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide
• F5014-0149
• N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide
• 955781-14-3
• AKOS024489111
• AB00683950-01
• N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C22H17F3N4O3/c1-31-18-8-7-13(17-12-29-19(26-17)9-10-20(28-29)32-2)11-16(18)27-21(30)14-5-3-4-6-15(14)22(23,24)25/h3-12H,1-2H3,(H,27,30)
• InChI Key： RDWUBLHAQKLYEZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1OC)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 442.12527490g/mol
• Monoisotopic Mass: 442.12527490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.8Ų

Additional information on N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide

Introduction to N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide and Its Significance in Modern Chemical Biology

N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide (CAS No. 955781-14-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in the design of bioactive compounds. Additionally, the 6-methoxyimidazo1,2-bpyridazin-2-yl moiety introduces a heterocyclic scaffold that is known to interact with various biological targets, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide align well with the requirements for such compounds. For instance, the benzamide moiety is a well-documented pharmacophore that exhibits inhibitory activity against various enzymes and receptors. This makes the compound a potential lead for the development of therapeutic agents.

The synthesis of N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to incorporate this group into complex molecules with high efficiency. The synthesis also involves the formation of the 6-methoxyimidazo1,2-bpyridazin-2-yl moiety, which requires careful handling to ensure regioselectivity and yield optimization.

The pharmacological properties of N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide have been extensively studied in recent research. Initial studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The interaction between the compound and its target proteins is mediated by its pharmacophoric elements, which are positioned to form hydrogen bonds and hydrophobic interactions. These interactions are critical for achieving high affinity and selectivity.

In addition to its anti-cancer properties, N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide has shown promise in other therapeutic areas. For example, preclinical studies have indicated that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. The compound's ability to interact with multiple biological targets makes it a versatile tool for drug discovery.

The development of novel drug candidates often involves structural optimization to improve potency, selectivity, and pharmacokinetic properties. In the case of N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide, further modifications can be made to fine-tune its activity. For instance, substituents can be introduced or removed to enhance binding affinity or reduce off-target effects. Computational modeling techniques can also be employed to predict the behavior of different analogs before they are synthesized.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling tools allow researchers to visualize how N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide interacts with biological targets at an atomic level. This information is crucial for designing experiments and optimizing synthetic routes. Additionally, virtual screening methods can be used to identify potential binding sites on target proteins, which can guide the development of more effective derivatives.

The future prospects for N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl strong >)-< strong > ound-trifluoromethyl benzamide strong >are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The compound's unique structural features make it a valuable asset in the quest for novel treatments for various diseases.